Cas no 51498-37-4 (4-Hydroxy-3-pyridinesulfonic Acid)

• Product Name: 4-Hydroxy-3-pyridinesulfonic Acid
• CAS No: 51498-37-4
• MF: C₅H₅NO₄S
• MW: 175.162500143051
• MDL: MFCD02093473
• CID: 56015
• PubChem ID: 87571319
• Update Time: 2025-05-24

4-Hydroxy-3-pyridinesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxypyridine-3-sulfonic acid
• 4-PYRIDINOL-3-SULFONIC ACID
• 4-HYDROXYPYRIDIE-3-SULPHONIC ACID
• 4-HYDROXYPYRIDINE-3-SULPHONIC ACID
• 4-HYDROXY-3-PYRIDINESULFONIC ACID
• 4-hydroxy-3-pyridinesulphonic acid
• Hydroxypyridinesulfonicacid
• 4-Hydroxy-3-pyridinesulfonic
• 4-HYDROXYPYRIDIE-SULPHONIC ACID
• 4-hydroxypyridin-3-sulfonic acid
• 4-Hydroxy-pyridin-3-sulfonsaeure
• 4-Hydroxypyridine-3-sulpho
• 4-Hydroxypyridine-sulphonic acid
• 4-oxo-1H-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 4-hydroxy-
• AZRCSTMIVMQIPR-UHFFFAOYSA-N
• 3-Pyridinesulfonicacid, 4
• 4-Hydroxy-3-pyridinesulfonic Acid

• MDL： MFCD02093473
• Inchi： 1S/C5H5NO4S/c7-4-1-2-6-3-5(4)11(8,9)10/h1-3H,(H,6,7)(H,8,9,10)
• InChI Key： AZRCSTMIVMQIPR-UHFFFAOYSA-N
• SMILES： S(C1=CNC=CC1=O)(=O)(=O)O
• BRN： 7904

Computed Properties

• Exact Mass: 174.99400
• Monoisotopic Mass: 174.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 91.8

Experimental Properties

• Color/Form: solid
• Density: 1.71
• Melting Point: >300°C
• Refractive Index: 1.643
• PSA: 95.87000
• LogP: 1.11470
• Sensitiveness: Light Sensitive
• Solubility: Soluble

4-Hydroxy-3-pyridinesulfonic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3261
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Hydroxy-3-pyridinesulfonic Acid

4-Hydroxy-3-Pyridinesulfonic Acid (CAS No. 51498-37-4): A Comprehensive Overview

4-Hydroxy-3-pyridinesulfonic acid, also known by its CAS registry number 51498-37-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a hydroxyl group at the 4-position and a sulfonic acid group at the 3-position. The unique combination of functional groups in this molecule imparts it with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 4-hydroxy-3-pyridinesulfonic acid typically involves multi-step organic reactions. One common approach is the sulfonation of pyridine derivatives followed by hydroxylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which align with the growing demand for sustainable chemical processes. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules.

4-Hydroxy-3-pyridinesulfonic acid exhibits interesting physicochemical properties. Its sulfonic acid group confers strong acidity, while the hydroxyl group introduces hydrogen bonding capabilities. These features make the compound suitable for applications in ion exchange resins and as a building block in pharmaceuticals. Recent studies have explored its potential as a ligand in metalloporphyrin complexes, which are promising candidates for catalytic applications in organic synthesis.

In the field of pharmacology, 4-hydroxy-3-pyridinesulfonic acid has shown potential as an antioxidant agent. Its ability to scavenge free radicals has been demonstrated in vitro, suggesting its potential role in protecting cells from oxidative stress-related damage. Researchers have also investigated its anti-inflammatory properties, which could be harnessed for developing novel therapeutic agents for chronic inflammatory diseases.

The application of 51498-37-4 extends into materials science as well. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensing technologies. Recent research has focused on incorporating this compound into polymer matrices to create hybrid materials with enhanced mechanical and electronic properties.

In conclusion, 4-hydroxy-3-pyridinesulfonic acid, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its diverse applications span from pharmaceuticals to materials science, driven by ongoing advancements in synthetic methodologies and functionalization strategies. As researchers continue to explore its potential, this compound is poised to contribute significantly to both academic and industrial advancements.